Cas no 867261-92-5 (2-(3-Bromophenyl)quinoline-4-carboxylic acid)

2-(3-Bromophenyl)quinoline-4-carboxylic acid structure
867261-92-5 structure
Product Name:2-(3-Bromophenyl)quinoline-4-carboxylic acid
CAS No:867261-92-5
MF:C16H10BrNO2
MW:328.160103321075
CID:871497
Update Time:2023-08-03

2-(3-Bromophenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromophenyl)quinoline-4-carboxylic acid
    • 2-(3-Bromo-phenyl)-quinoline-4-carboxylic acid
    • 2-(3-bromophenyl)-4-quinolinecarboxylic acid
    • 4-Quinolinecarboxylicacid, 2-(3-bromophenyl)-
    • 5E1
    • PubChem5996
    • Oprea1_022872
    • Oprea1_411586
    • STK386195
    • BBL013777
    • ST005645
    • BC003084
    • R3657
    • 4-Quinolinecarboxylic acid, 2-(3-bromophenyl)-
    • A82
    • 2-(3-Bromophenyl)quinoline-4-carboxylic acid
    • Inchi: 1S/C16H10BrNO2/c17-11-5-3-4-10(8-11)15-9-13(16(19)20)12-6-1-2-7-14(12)18-15/h1-9H,(H,19,20)
    • InChI Key: KBIDGMKRLPPRNG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Topological Polar Surface Area: 50.2
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